Cas no 888948-84-3 (Benzene, 1,4-heptadiynyl-)

• Product Name: Benzene, 1,4-heptadiynyl-
• CAS No: 888948-84-3
• MF: C₁₃H₁₂
• MW: 168.234383583069
• CID: 620141
• PubChem ID: 71408178
• Update Time: 2025-04-19

Benzene, 1,4-heptadiynyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,4-heptadiynyl-
• hepta-1,4-diynylbenzene
• 888948-84-3
• DTXSID10828232
• (Hepta-1,4-diyn-1-yl)benzene

• Inchi： 1S/C13H12/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2,5H2,1H3
• InChI Key： PLHJJXHHOOAKQB-UHFFFAOYSA-N
• SMILES： C1(C#CCC#CCC)C=CC=CC=1

Computed Properties

• Exact Mass: 168.093900383g/mol
• Monoisotopic Mass: 168.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų